4-(6-Chloro-2-cyclopropylpyrimidin-4-yl)morpholine
Overview
Description
4-(6-Chloro-2-cyclopropylpyrimidin-4-yl)morpholine is a chemical compound with the molecular formula C8H10ClN3O . It is a solid substance and is used for pharmaceutical testing .
Molecular Structure Analysis
The InChI code for this compound is 1S/C8H10ClN3O/c9-7-5-8(11-6-10-7)12-1-3-13-4-2-12/h5-6H,1-4H2 . This indicates that the compound contains 8 carbon atoms, 10 hydrogen atoms, 1 chlorine atom, 3 nitrogen atoms, and 1 oxygen atom .Physical And Chemical Properties Analysis
The molecular weight of 4-(6-Chloro-2-cyclopropylpyrimidin-4-yl)morpholine is 199.64 . It is a solid substance . It should be stored in an inert atmosphere at 2-8°C .Scientific Research Applications
Antiviral Activity
Field:
Medicinal Chemistry and Virology
Summary:
Researchers have explored the antiviral potential of 4-(6-Chloro-2-cyclopropylpyrimidin-4-yl)morpholine. Specifically, they investigated its inhibitory effects against influenza A and CoxB3 viruses. Compound methyl 6-amino-4-isobutoxy-1H-indole-2-carboxylate demonstrated promising activity against influenza A with an IC50 value of 7.53 μmol/L and a high selectivity index (SI) of 17.1 for CoxB3 virus .
Experimental Procedures:
Results:
Compound 1 exhibited inhibitory activity against influenza A, suggesting its potential as an antiviral agent. Further studies are needed to explore its mechanism of action and optimize its efficacy .
Other Applications
Field:
Medicinal Chemistry and Drug Development
Summary:
Apart from antiviral activity, indole derivatives like 4-(6-Chloro-2-cyclopropylpyrimidin-4-yl)morpholine have shown diverse biological effects, including anti-inflammatory, anticancer, antioxidant, and antimicrobial properties. Researchers continue to synthesize various indole scaffolds for screening different pharmacological activities .
Experimental Procedures:
Results:
Indole derivatives hold immense potential for newer therapeutic possibilities. Their unique structural features make them valuable targets for drug development and further exploration .
Safety And Hazards
properties
IUPAC Name |
4-(6-chloro-2-cyclopropylpyrimidin-4-yl)morpholine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14ClN3O/c12-9-7-10(15-3-5-16-6-4-15)14-11(13-9)8-1-2-8/h7-8H,1-6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YQMNDSGFUWVJDG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1C2=NC(=CC(=N2)Cl)N3CCOCC3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14ClN3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
239.70 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(6-Chloro-2-cyclopropylpyrimidin-4-yl)morpholine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
